2-Chloro-1-(3-nitro-pyridin-2-yl)-1H-benzoimidazole

• IUPAC Name: 2-chloro-1-(3-nitropyridin-2-yl)benzimidazole
• InChI: InChI=1S/C12H7ClN4O2/c13-12-15-8-4-1-2-5-9(8)16(12)11-10(17(18)19)6-3-7-14-11/h1-7H
• InChI Key: HGWSEGBOCVWLOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2C3=C(C=CC=N3)[N+](=O)[O-])Cl
• Molecular Formula: C12H7ClN4O2
• DSSTOX Substance ID: DTXSID401221669
• Molecular Weight: 274.66 g/mol
• CAS RN: 1146080-68-3

Description

2-Chloro-1-(3-nitro-pyridin-2-yl)-1H-benzoimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is a benzimidazole derivative that has a chloro and nitro group attached to it.

Mechanism of Action

The mechanism of action of 2-Chloro-1-(3-nitro-pyridin-2-yl)-1H-benzoimidazole involves the inhibition of certain enzymes. Specifically, it has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in gene regulation. Inhibition of HDACs can lead to changes in gene expression, which can have various effects on cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 2-Chloro-1-(3-nitro-pyridin-2-yl)-1H-benzoimidazole has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria, and reduce inflammation. Additionally, it has been found to have neuroprotective effects, which could have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Chloro-1-(3-nitro-pyridin-2-yl)-1H-benzoimidazole in lab experiments is its ability to selectively inhibit the activity of HDACs. This allows for the study of the effects of HDAC inhibition on cellular processes. However, one limitation is that it may not be suitable for in vivo studies due to its potential toxicity.

Future Directions

There are various future directions for the study of 2-Chloro-1-(3-nitro-pyridin-2-yl)-1H-benzoimidazole. One direction is the development of new drugs based on its structure and mechanism of action. Additionally, further studies could be conducted to investigate its potential applications in the fields of material science and neuroprotection. Furthermore, studies could be conducted to investigate its potential as a tool for epigenetic research.

Scientific Research Applications

2-Chloro-1-(3-nitro-pyridin-2-yl)-1H-benzoimidazole has been found to have potential applications in various fields of research. Its ability to inhibit the activity of certain enzymes has made it a promising candidate for the development of new drugs. It has been studied for its anti-cancer, anti-inflammatory, and anti-bacterial properties. Additionally, it has been found to have potential applications in the field of material science.